Cas no 56539-25-4 (1,3-BENZOXATHIOL-5-OL)

• Product Name: 1,3-BENZOXATHIOL-5-OL
• CAS No: 56539-25-4
• MF: C₇H₆O₂S
• MW: 154.186340808868
• CID: 3187250
• PubChem ID: 12592718
• Update Time: 2025-08-04

1,3-BENZOXATHIOL-5-OL Chemical and Physical Properties

Names and Identifiers

• 1,3-BENZOXATHIOL-5-OL
• CHEMBL34380
• EN300-7287096
• Benzo[1,3]oxathiol-5-ol
• 2H-1,3-benzoxathiol-5-ol
• Benzo[d][1,3]oxathiol-5-ol
• SCHEMBL11209169
• 56539-25-4

• Inchi： 1S/C7H6O2S/c8-5-1-2-6-7(3-5)10-4-9-6/h1-3,8H,4H2
• InChI Key： FWPUWXBYKXYYJD-UHFFFAOYSA-N
• SMILES： S1COC2C=CC(=CC1=2)O

Computed Properties

• Exact Mass: 154.00885060Da
• Monoisotopic Mass: 154.00885060Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.8Ų

Additional information on 1,3-BENZOXATHIOL-5-OL

Comprehensive Analysis of 1,3-BENZOXATHIOL-5-OL (CAS No. 56539-25-4): Properties, Applications, and Industry Trends

1,3-Benzoxathiol-5-ol (CAS No. 56539-25-4) is a heterocyclic organic compound featuring a fused benzene ring with both oxygen and sulfur atoms. This unique structure grants it versatile chemical properties, making it valuable in pharmaceuticals, agrochemicals, and material science. Researchers and industries are increasingly exploring its potential due to its bioactive characteristics and structural adaptability.

The compound's molecular formula (C₇H₆O₂S) and molecular weight (154.19 g/mol) align with its role as a building block for complex molecules. Its benzoxathiol core is pivotal in designing antioxidants and antimicrobial agents, addressing growing concerns about drug-resistant pathogens—a hot topic in healthcare innovation. Recent studies highlight its derivatives' efficacy in enzyme inhibition, sparking interest in precision medicine applications.

In the agrochemical sector, 1,3-Benzoxathiol-5-ol derivatives are investigated for eco-friendly pesticides, aligning with the global push for sustainable agriculture. Its ability to modify plant metabolic pathways offers solutions for crop protection without harmful residues, a frequent search query among organic farming enthusiasts.

From a synthetic chemistry perspective, the compound's reactive hydroxyl group enables facile functionalization, a feature exploited in polymer chemistry and nanomaterial synthesis. Its incorporation into conductive polymers is particularly relevant for flexible electronics—an area gaining traction in wearable technology discussions.

Analytical techniques like HPLC and NMR spectroscopy are critical for characterizing CAS No. 56539-25-4 purity, a common concern for buyers. The compound's solubility profile (moderate in polar solvents) and thermal stability (decomposes above 200°C) are frequently cited in material safety data sheets (MSDS).

Environmental considerations are paramount. 1,3-Benzoxathiol-5-ol exhibits biodegradability potential under specific conditions, a key factor for industries complying with green chemistry principles. This aligns with searches for "non-toxic chemical alternatives"—a trending topic in corporate sustainability reports.

Market analysts note rising demand for benzoxathiol-based intermediates, driven by pharmaceutical R&D investments. Patent filings involving 56539-25-4 have surged, particularly for central nervous system (CNS) drug candidates, reflecting industry focus on neurological disorders—a top-searched health category.

Quality control standards for CAS 56539-25-4 emphasize chromatographic purity (>98%), addressing laboratory users' needs for reproducible results. Suppliers increasingly provide custom synthesis services, responding to queries about scalable production methods.

Emerging research explores the compound's photophysical properties for OLED applications, tapping into the energy-efficient lighting market. Its electron-donating capacity makes it a candidate for organic semiconductors—a nexus point between chemistry and renewable energy technologies.

In regulatory contexts, 1,3-Benzoxathiol-5-ol is not classified under restricted lists, but proper handling protocols are recommended—a frequent search among laboratory safety professionals. Documentation typically includes spectral data (IR, MS) to verify identity, crucial for academic researchers validating experiments.

The compound's structure-activity relationships (SAR) are actively studied, particularly for GPCR modulation—a trending topic in drug discovery forums. Computational chemistry approaches (molecular docking) are being applied to predict its biointeractions, merging cheminformatics with experimental data.

Industrial scale-up challenges for 56539-25-4 involve optimizing catalytic processes to reduce byproducts, reflecting the chemical industry's focus on atom economy. This technical aspect frequently appears in process chemistry literature and patent analyses.

Future prospects for 1,3-Benzoxathiol-5-ol include potential in bioimaging probes and theragnostic applications, areas generating buzz in medical research circles. Its metal-chelating ability is also being examined for environmental remediation technologies.